N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-((4-methoxyphenyl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-((4-methoxyphenyl)thio)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug development. The compound is known for its unique structure and properties, which make it a promising candidate for the development of novel therapeutic agents. In
Scientific Research Applications
Synthesis and Activity Evaluation
- The synthesis of derivatives related to N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-((4-methoxyphenyl)thio)acetamide has been a subject of interest due to their potential antitumor, antimicrobial, and antioxidant activities. For instance, Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives showing considerable anticancer activity against certain cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
- Kumaraswamy Gullapelli, Thupurani, and Brahmeshwari (2014) synthesized and characterized derivatives for their antibacterial activity, indicating a systematic approach toward understanding the compound's potential in antimicrobial therapy (Kumaraswamy Gullapelli, Thupurani, & Brahmeshwari, 2014).
Antioxidant and Anti-inflammatory Applications
- Research has also focused on evaluating the antioxidant and/or anti-inflammatory properties of related compounds. Koppireddi and colleagues (2013) synthesized N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide derivatives, some of which exhibited good antioxidant and anti-inflammatory activities (Koppireddi et al., 2013).
Antimicrobial and Antifungal Effects
- Basavaraj S Naraboli and J. S. Biradar (2017) synthesized compounds incorporating the this compound structure and reported potent antimicrobial and good antioxidant activity, demonstrating the compound's versatility in drug development (Basavaraj S Naraboli & J. S. Biradar, 2017).
Corrosion Inhibition
- M. Prashanth and colleagues (2021) explored the corrosion inhibition efficacy of imidazole derivatives, including structures similar to this compound, on mild steel in acidic solutions. This study highlights the compound's potential application beyond biomedical contexts (M. Prashanth et al., 2021).
properties
IUPAC Name |
N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(4-methoxyphenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O2S/c1-27-17-10-12-18(13-11-17)28-14-21(26)23-16-8-6-15(7-9-16)22-24-19-4-2-3-5-20(19)25-22/h2-13H,14H2,1H3,(H,23,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORJFQUJKYCJSMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SCC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.